Cas no 2111137-79-0 ({5-azaspiro[2.5]octan-6-yl}methanol)

• Product Name: {5-azaspiro[2.5]octan-6-yl}methanol
• CAS No: 2111137-79-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5255046
• Update Time: 2025-11-01

{5-azaspiro[2.5]octan-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-azaspiro[2.5]octan-6-yl}methanol

• Inchi： 1S/C8H15NO/c10-5-7-1-2-8(3-4-8)6-9-7/h7,9-10H,1-6H2
• InChI Key： JRWJSHGUYJGMRQ-UHFFFAOYSA-N
• SMILES： C1C2(CCC(CO)NC2)C1

Additional information on {5-azaspiro[2.5]octan-6-yl}methanol

Introduction to {5-azaspiro[2.5]octan-6-yl}methanol (CAS No. 2111137-79-0)

{5-azaspiro[2.5]octan-6-yl}methanol (CAS No. 2111137-79-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 5-azaspiro[2.5]octan-6-yl structure, exhibits promising pharmacological properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research findings related to this compound.

The chemical structure of {5-azaspiro[2.5]octan-6-yl}methanol is defined by a spirocyclic framework with a nitrogen atom at the spiro junction, which imparts unique conformational flexibility and chemical reactivity. The presence of the methanol group further enhances its solubility and reactivity, making it an attractive candidate for various chemical and biological studies.

Synthesis of {5-azaspiro[2.5]octan-6-yl}methanol typically involves multi-step reactions, including the formation of the spirocyclic core and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of biological activities, {5-azaspiro[2.5]octan-6-yl}methanol has shown potential as a modulator of various biological pathways. One of the most notable findings is its ability to act as a selective inhibitor of specific protein kinases, which are key regulators of cellular signaling processes. A study conducted by researchers at the University of California, San Francisco, demonstrated that {5-azaspiro[2.5]octan-6-yl}methanol effectively inhibited the activity of cyclin-dependent kinase 4 (CDK4), a key enzyme involved in cell cycle regulation and cancer progression.

Beyond its role as a kinase inhibitor, {5-azaspiro[2.5]octan-6-yl}methanol has also been investigated for its potential neuroprotective effects. A preclinical study published in the Journal of Medicinal Chemistry in 2022 found that this compound exhibited significant neuroprotective activity in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and inflammation pathways.

The pharmacokinetic properties of {5-azaspiro[2.5]octan-6-yl}methanol have also been extensively studied to assess its suitability for therapeutic applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development as a drug candidate. A study published in the European Journal of Pharmaceutical Sciences in 2023 reported that {5-azaspiro[2.5]octan-6-yl}methanol had good oral bioavailability and low toxicity in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of {5-azaspiro[2.5]octan-6-yl}methanol in various therapeutic indications. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further explore its potential as a therapeutic agent.

In conclusion, {5-azaspiro[2.5]octan-6-yl}methanol (CAS No. 2111137-79-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.